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Compound of Interest

Compound Name: Ecdysoside B

Cat. No.: B12367751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure

elucidation of Ecdysoside B, a notable ecdysterone glycoside. The following sections detail

the experimental methodologies, present key quantitative data, and visualize the structural

determination process, offering a valuable resource for researchers in natural product

chemistry and drug discovery.

Isolation of Ecdysoside B from Carpesium triste
Ecdysoside B was first isolated from the roots of Carpesium triste. The general protocol for its

extraction and purification is outlined below.

Experimental Protocol: Isolation and Purification
Extraction: The dried and powdered roots of Carpesium triste (1.5 kg) were extracted with

methanol (MeOH) at room temperature. The solvent was then evaporated under reduced

pressure to yield a crude extract.

Solvent Partitioning: The crude extract was suspended in water and successively partitioned

with chloroform (CHCl₃), ethyl acetate (EtOAc), and n-butanol (n-BuOH). The ecdysterone

glycosides, including Ecdysoside B, were concentrated in the n-BuOH fraction.

Column Chromatography (Silica Gel): The n-BuOH soluble fraction was subjected to column

chromatography on silica gel, eluting with a gradient of CHCl₃ and MeOH. Fractions were
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monitored by thin-layer chromatography (TLC).

Column Chromatography (Reversed-Phase): Fractions containing Ecdysoside B were

further purified by reversed-phase (ODS) column chromatography using a stepwise gradient

of MeOH in water.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification was

achieved by preparative HPLC on a reversed-phase column to yield pure Ecdysoside B.

The workflow for the isolation of Ecdysoside B can be visualized as follows:
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Figure 1. Isolation Workflow for Ecdysoside B
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Figure 2. Key HMBC Correlations for Ecdysoside B
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[https://www.benchchem.com/product/b12367751#ecdysoside-b-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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